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Compound of Interest

Compound Name: 18-carboxy dinor Leukotriene B4

Cat. No.: B15601544

For Researchers, Scientists, and Drug Development Professionals

Introduction

18-carboxy dinor Leukotriene B4 (18-carboxy dinor LTB4) is a significant metabolite of
Leukotriene B4 (LTB4), a potent inflammatory mediator. The metabolism of LTB4 is crucial for
the termination of its biological activity. In the liver, LTB4 undergoes w-oxidation to form 20-
carboxy LTB4, which is then further metabolized via (-oxidation to produce 18-carboxy dinor
LTB4.[1][2][3] The quantification of 18-carboxy dinor LTB4 can serve as a valuable biomarker
for assessing LTB4 metabolism and the activity of inflammatory pathways.

These application notes provide detailed protocols for the extraction and analysis of 18-carboxy
dinor LTB4 from biological matrices using analytical standards. The primary analytical
technique described is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS),
which offers high sensitivity and specificity for the quantification of eicosanoids and their
metabolites.

Product Information

Analytical standards for 18-carboxy dinor LTB4 are available from various commercial
suppliers. It is essential to obtain a certificate of analysis for each batch to confirm purity and
concentration.

Table 1: Chemical and Physical Properties of 18-carboxy dinor LTB4
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Property Value Reference
Chemical Formula C1sH2606 [4]
Molecular Weight 338.4 g/mol [4]
CAS Number 102674-12-4 2]
Purity >97% (typical) [2]
Formulation Typically supplied as a solution 2]
in ethanol
Storage Store at -20°C or -80°C [3]

Signaling and Metabolic Pathways

Leukotriene B4 Metabolic Pathway

The metabolic cascade of LTB4 is a critical process for regulating inflammatory responses. The
initial step involves the conversion of arachidonic acid to LTA4 by 5-lipoxygenase (5-LO). LTA4
is then hydrolyzed to LTB4. The inactivation of LTB4 is primarily initiated by w-oxidation, a
reaction catalyzed by cytochrome P450 enzymes (CYP4F), to form 20-hydroxy-LTB4. This is
subsequently oxidized to 20-carboxy-LTB4.[5][6] Following this, 20-carboxy-LTB4 undergoes [3-
oxidation, a process that occurs in peroxisomes, to yield the shorter-chain metabolite, 18-
carboxy dinor LTB4.[1]
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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